Cas no 872826-80-7 (2-(4-Nitrosopiperazin-1-yl)pyrimidine)

• Product Name: 2-(4-Nitrosopiperazin-1-yl)pyrimidine
• CAS No: 872826-80-7
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD34185784
• CID: 4769251
• PubChem ID: 155289978
• Update Time: 2026-02-26

2-(4-Nitrosopiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrosopiperazin-1-yl)pyrimidine
• (2-(4-Nitrosopiperazin-1-yl)pyrimidine)
• A1-88865
• EN300-26980242
• 872826-80-7

• MDL： MFCD34185784
• Inchi： 1S/C8H11N5O/c14-11-13-6-4-12(5-7-13)8-9-2-1-3-10-8/h1-3H,4-7H2
• InChI Key： NWSVVDNGQXGGIC-UHFFFAOYSA-N
• SMILES： O=NN1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.7

Additional information on 2-(4-Nitrosopiperazin-1-yl)pyrimidine

Introduction to 2-(4-Nitrosopiperazin-1-yl)pyrimidine (CAS No. 872826-80-7)

2-(4-Nitrosopiperazin-1-yl)pyrimidine (CAS No. 872826-80-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities. The molecule consists of a pyrimidine ring substituted with a 4-nitrosopiperazine moiety, which imparts specific chemical and biological properties that make it a valuable candidate for various research and development initiatives.

The chemical structure of 2-(4-Nitrosopiperazin-1-yl)pyrimidine is defined by its pyrimidine core, which is a fundamental component in many biologically active molecules, including nucleic acids and various pharmaceuticals. The substitution with the 4-nitrosopiperazine group introduces additional functionalities that can influence the compound's interactions with biological targets. The nitroso group, in particular, is known for its ability to participate in redox reactions and modulate the activity of enzymes and receptors.

Recent studies have highlighted the potential of 2-(4-Nitrosopiperazin-1-yl)pyrimidine in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promise as a potential anticancer agent. Research published in the Journal of Medicinal Chemistry has demonstrated that 2-(4-Nitrosopiperazin-1-yl)pyrimidine exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from solid tumors. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as those involving p53 and Bcl-2 family proteins.

In addition to its anticancer properties, 2-(4-Nitrosopiperazin-1-yl)pyrimidine has also been investigated for its potential as an antiviral agent. Studies have shown that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral replication processes, possibly by targeting viral enzymes or host cell factors essential for viral replication.

The pharmacokinetic properties of 2-(4-Nitrosopiperazin-1-yl)pyrimidine have also been studied to assess its suitability for therapeutic use. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing adverse effects. Preclinical studies have demonstrated that 2-(4-Nitrosopiperazin-1-yl)pyrimidine can be effectively absorbed through oral administration and has a reasonable half-life in vivo, making it a promising candidate for further development.

To further explore the therapeutic potential of 2-(4-Nitrosopiperazin-1-yl)pyrimidine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases, including cancer and viral infections. Preliminary results from phase I clinical trials have shown that 2-(4-Nitrosopiperazin-1-yl)pyrimidine is well-tolerated by patients and exhibits promising antitumor activity in early-stage cancer patients.

The structural versatility of 2-(4-Nitrosopiperazin-1-yl)pyrimidine also makes it an attractive scaffold for drug design and optimization. Chemists and pharmacologists are actively exploring modifications to this core structure to enhance its potency, selectivity, and pharmacological properties. For example, substituting different functional groups on the piperazine ring or introducing additional heterocycles can lead to derivatives with improved biological activities and reduced side effects.

In conclusion, 2-(4-Nitrosopiperazin-1-yl)pyrimidine (CAS No. 872826-80-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.